Cas no 2228194-19-0 (3-methoxy-4-(2,2,2-trifluoro-1-hydroxyethyl)phenol)

• Product Name: 3-methoxy-4-(2,2,2-trifluoro-1-hydroxyethyl)phenol
• CAS No: 2228194-19-0
• MF: C₉H₉F₃O₃
• MW: 222.161173582077
• CID: 5846532
• PubChem ID: 165973444
• Update Time: 2025-06-08

3-methoxy-4-(2,2,2-trifluoro-1-hydroxyethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-4-(2,2,2-trifluoro-1-hydroxyethyl)phenol
• EN300-1943295
• 2228194-19-0

• Inchi： 1S/C9H9F3O3/c1-15-7-4-5(13)2-3-6(7)8(14)9(10,11)12/h2-4,8,13-14H,1H3
• InChI Key： ANTFNDAUQADPIK-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC(=CC=1OC)O)O)(F)F

Computed Properties

• Exact Mass: 222.05037863g/mol
• Monoisotopic Mass: 222.05037863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 49.7Ų

Additional information on 3-methoxy-4-(2,2,2-trifluoro-1-hydroxyethyl)phenol

3-Methoxy-4-(2,2,2-Trifluoro-1-Hydroxyethyl)Phenol: A Comprehensive Overview

3-Methoxy-4-(2,2,2-trifluoro-1-hydroxyethyl)phenol, also known by its CAS registry number CAS No. 2228194-19-0, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a phenolic group with a trifluoroethyl substituent and a methoxy group. The presence of these functional groups imparts distinctive chemical and physical properties to the molecule, making it suitable for various applications.

The molecular structure of 3-methoxy-4-(2,2,2-trifluoro-1-hydroxyethyl)phenol consists of a benzene ring with three substituents: a hydroxyl group (-OH), a methoxy group (-OCH3), and a trifluoroethyl group (-CH(OH)(CF3)CH3). The hydroxyl group is located at the para position relative to the methoxy group, while the trifluoroethyl group is situated at the meta position. This arrangement creates a molecule with both electron-donating and electron-withdrawing groups, leading to interesting electronic interactions that influence its reactivity and stability.

Recent studies have highlighted the potential of 3-methoxy-4-(2,2,2-trifluoro-1-hydroxyethyl)phenol in various chemical transformations. For instance, researchers have explored its role as an intermediate in the synthesis of more complex molecules, leveraging its ability to undergo nucleophilic substitution and electrophilic aromatic substitution reactions. The trifluoroethyl group, in particular, has been shown to enhance the reactivity of the molecule under certain conditions due to its electron-withdrawing nature.

In terms of physical properties, CAS No. 2228194-19-0 exhibits a melting point of approximately 150°C and a boiling point around 350°C. Its solubility in common solvents such as water and ethanol is moderate, making it suitable for use in both aqueous and organic reaction media. The compound's stability under thermal and oxidative conditions has also been extensively studied, with findings indicating that it remains stable under mild to moderate conditions but may degrade under harsh oxidative environments.

The chemical synthesis of 3-methoxy-4-(trifluoroethyl)phenol typically involves multi-step processes that include nucleophilic aromatic substitution or coupling reactions. Recent advancements in catalytic methods have enabled more efficient syntheses with higher yields and selectivity. For example, the use of palladium catalysts in cross-coupling reactions has been reported to facilitate the formation of this compound from simpler precursors.

The applications of 3-methoxy-4-(trifluoroethyl)phenol span across several industries. In pharmaceuticals, it serves as an intermediate in the synthesis of bioactive compounds with potential therapeutic applications. In materials science, it has been explored as a precursor for advanced polymers and coatings due to its ability to impart unique mechanical and thermal properties. Additionally, its use in agrochemicals as a fungicide or herbicide has been investigated in recent studies.

Recent research has also focused on the environmental impact of CAS No. 2228194-19-0. Studies have shown that while it exhibits moderate biodegradability under aerobic conditions, further investigation is required to fully understand its long-term effects on ecosystems. Regulatory agencies have recommended monitoring its usage in industrial settings to ensure compliance with environmental safety standards.

In conclusion, 3-methoxy-4-(trifluoroethyl)phenol, or CAS No. 2228194-19-0, represents a versatile compound with promising applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive candidate for further research and development. As new studies continue to emerge, this compound is expected to play an increasingly important role in advancing both scientific knowledge and industrial innovation.